Cas no 58708-43-3 (3-bromo-1,8-naphthyridin-4-ol)

3-Bromo-1,8-naphthyridin-4-ol is a halogenated naphthyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its bromine substituent enhances reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The hydroxyl group at the 4-position offers additional functionalization potential, facilitating further derivatization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its well-defined structure and high purity ensure reproducibility in synthetic applications. Suitable for controlled environments, it should be handled with standard safety precautions for halogenated and heteroaromatic compounds.
3-bromo-1,8-naphthyridin-4-ol structure
3-bromo-1,8-naphthyridin-4-ol structure
Product Name:3-bromo-1,8-naphthyridin-4-ol
CAS No:58708-43-3
MF:C8H5BrN2O
MW:225.042100667953
MDL:MFCD28145150
CID:4051330
PubChem ID:12543208
Update Time:2025-05-27

3-bromo-1,8-naphthyridin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthyridin-4-ol, 3-bromo-
    • 3-Bromo-1,8-naphthyridin-4-ol
    • AC-907/34112009
    • SY262295
    • 3-bromo[1,8]naphthyridin-4-ol
    • 3-bromo-1H-1,8-naphthyridin-4-one
    • MFCD28145150
    • AC9365
    • 58708-43-3
    • 3-bromo-1,8-naphthyridin-4-ol
    • MDL: MFCD28145150
    • Inchi: 1S/C8H5BrN2O/c9-6-4-11-8-5(7(6)12)2-1-3-10-8/h1-4H,(H,10,11,12)
    • InChI Key: XRCADRJXXVIKLG-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CN=2)C(O)=C(Br)C=1

Computed Properties

  • Exact Mass: 223.95853Da
  • Monoisotopic Mass: 223.95853Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 42Ų

3-bromo-1,8-naphthyridin-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
BBV-77547079-1.0g
3-bromo-1,8-naphthyridin-4-ol
58708-43-3 95%
1.0g
$1117.0 2023-01-05
Enamine
BBV-77547079-2.5g
3-bromo-1,8-naphthyridin-4-ol
58708-43-3 95%
2.5g
$2316.0 2023-10-28
Enamine
BBV-77547079-5.0g
3-bromo-1,8-naphthyridin-4-ol
58708-43-3 95%
5.0g
$2933.0 2023-01-05
Enamine
BBV-77547079-10.0g
3-bromo-1,8-naphthyridin-4-ol
58708-43-3 95%
10.0g
$3687.0 2023-01-05
eNovation Chemicals LLC
D779933-1g
3-Bromo-1,8-naphthyridin-4-ol
58708-43-3 95%
1g
$1045 2024-07-20
AstaTech
AC9365-0.25/G
3-BROMO-1,8-NAPHTHYRIDIN-4-OL
58708-43-3 95%
0.25g
$665 2023-09-19
AstaTech
AC9365-1/G
3-BROMO-1,8-NAPHTHYRIDIN-4-OL
58708-43-3 95%
1g
$1330 2023-09-19
eNovation Chemicals LLC
D779933-1g
3-Bromo-1,8-naphthyridin-4-ol
58708-43-3 95%
1g
$1045 2025-02-27
Enamine
BBV-77547079-1g
3-bromo-1,8-naphthyridin-4-ol
58708-43-3 95%
1g
$1117.0 2023-10-28
Enamine
BBV-77547079-5g
3-bromo-1,8-naphthyridin-4-ol
58708-43-3 95%
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$2933.0 2023-10-28

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